Cas no 1269796-81-7 ((3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE)

• Product Name: (3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE
• CAS No: 1269796-81-7
• MF: C₉H₁₀Cl₂FNO₂
• MW: 254.085604190826
• CID: 5590433
• PubChem ID: 103693096
• Update Time: 2025-06-24

(3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE
• Benzenepropanoic acid, β-amino-3-chloro-5-fluoro-, (βR)-
• N14361
• 1269796-81-7
• (3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HCL
• (3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOICACIDHCL

• Inchi： 1S/C9H9ClFNO2.ClH/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H/t8-;/m1./s1
• InChI Key： RUKPDGGMAQXHHW-DDWIOCJRSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=CC(F)=CC(Cl)=C1.[H]Cl

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±42.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE

(3R)-3-AMINO-3-(3-CHLORO-5-FLUOROPHENYL)PROPANOIC ACID HYDROCHLORIDE (CAS No. 1269796-81-7)

(3R)-3-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride (CAS No. 1269796-81-7) is a chiral amino acid derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of α-amino acids, which are fundamental building blocks in the synthesis of peptides and proteins. The presence of a chiral center and multiple functional groups, including an amino group, a carboxylic acid, and a substituted phenyl ring, makes this compound particularly interesting for various biological and pharmaceutical studies.

The chiral nature of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride is crucial for its biological activity. Chirality, or the property of a molecule to exist in two non-superimposable mirror images (enantiomers), is a key factor in drug design and development. Enantiomers can exhibit different pharmacological properties, with one enantiomer being active while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is essential for optimizing drug efficacy and safety.

The substituted phenyl ring in (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride introduces additional complexity and functionality to the molecule. The presence of both a chloro and fluoro substituent on the phenyl ring can influence the compound's physicochemical properties, such as solubility, lipophilicity, and binding affinity to biological targets. These properties are critical for determining the compound's bioavailability and pharmacokinetic profile.

Recent research has focused on the potential therapeutic applications of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride. Studies have shown that this compound exhibits promising activity as a modulator of various biological pathways. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable area of research is its activity as an inhibitor of protein kinases, which are key enzymes involved in cell signaling and regulation. Protein kinases are often overactive in various diseases, including cancer, inflammation, and neurodegenerative disorders. By inhibiting these kinases, (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride could potentially offer new therapeutic options for these conditions.

In addition to its enzymatic inhibition properties, (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride has also been studied for its effects on cellular processes. Research has shown that this compound can modulate cellular functions such as apoptosis (programmed cell death), cell cycle progression, and cell migration. These effects are particularly relevant in the context of cancer therapy, where inducing apoptosis and inhibiting cell migration can help prevent tumor growth and metastasis.

The hydrochloride salt form of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid is commonly used in pharmaceutical applications due to its improved solubility and stability compared to the free acid form. The hydrochloride salt enhances the compound's bioavailability and makes it more suitable for formulation into various dosage forms, such as tablets, capsules, and injectable solutions.

Synthetic methods for producing (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride have been extensively studied to optimize yield and purity. One common approach involves the asymmetric synthesis of the chiral amino acid using chiral catalysts or auxiliaries. These methods aim to achieve high enantiomeric excess (ee) values to ensure that the desired enantiomer is produced with minimal contamination from the undesired enantiomer.

In conclusion, (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propanoic acid hydrochloride (CAS No. 1269796-81-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including chirality and multiple functional groups, make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.